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Compound of Interest

Compound Name:
(18alpha,19alpha)-3beta-

Hydroxyurs-20-en-16-one

Cat. No.: B12091832

Get Quote

Chemical Identity and Structural Significance
(18α,19α)-3β-Hydroxyurs-20-en-16-one (CAS No. 42482-69-9) is a pentacyclic triterpenoid

belonging to the taraxastane (also known as heterolupane or 18α,19α-ursane) subclass.[1]

While often categorized under the ursane skeleton due to historical nomenclature, its specific

stereochemistry at C18 and C19 (both alpha) distinguishes it as a taraxastane derivative.

Common Synonyms: 16-Oxo-pseudotaraxasterol, 16-Carbonyl-pseudotaraxasterol, 16-Oxo-

taraxast-20-en-3β-ol.

Molecular Formula: C₃₀H₄₈O₂

Molecular Weight: 440.71 g/mol

Key Structural Features:

Skeleton: Pentacyclic triterpene (Taraxastane type).
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Functional Groups: C3-hydroxyl (β-configuration), C16-ketone (carbonyl), C20-double

bond.

Stereochemistry: 18α-H, 19α-H (cis-fused E-ring junction characteristic of taraxastanes).

This compound is structurally distinct from common ursanes (like α-amyrin) due to the

oxidation at C16 and the specific position of the double bond in the E-ring (C20-C21 or C20-

C30, depending on the exact isomer, but "20-ene" typically denotes the endocyclic C20-C21 or

exocyclic C20-C30 in taraxastanes).

Natural Sources
The primary confirmed natural source for this specific triterpenoid is the bark of the Hazelnut

tree (Corylus avellana L.). It appears as a minor to moderate constituent in the triterpene

fraction of the bark extract.

Primary Source: Corylus avellana L. (Betulaceae)[2]
Part Used: Outer and inner bark.

Abundance: Approximately 3.6% of the total triterpene fraction in n-butanol extracts.

Co-occurring Metabolites: The compound is found alongside major triterpenes such as

Lupeol (31.6%), Betulin (7.1%), β-Sitosterol (11.9%), and Friedoolean-8-en-3-one (4.7%).

Chemotaxonomic Significance: Unlike Betula species (Birch), which are dominated by

betulin (>60%), Corylus avellana exhibits a more diverse triterpene profile where lupeol is

dominant, and rare oxidized derivatives like (18α,19α)-3β-hydroxyurs-20-en-16-one

accumulate.

Other Potential Sources
While Corylus avellana is the definitive source, structurally related 16-oxo-triterpenes (e.g., 16-

oxo-taraxasterol, 16-oxo-arnidiol) are found in:

Calendula officinalis (Marigold): Rich in faradiol and arnidiol derivatives (taraxastane diols),

often with C16 oxidation.
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Salvia species: Known for diverse ursane and oleanane derivatives, though specific reports

of the 20-en-16-one isomer are less common.

Quantitative Profile in Corylus avellana Bark
Compound Relative Abundance (%) Structural Class

Lupeol 31.6 Lupane

Betulin 7.1 Lupane

(18α,19α)-3β-Hydroxyurs-20-

en-16-one
3.6 Taraxastane

Friedoolean-8-en-3-one 4.7 Friedelane

β-Sitosterol 11.9 Sterol

Extraction and Isolation Protocol
The isolation of (18α,19α)-3β-hydroxyurs-20-en-16-one requires fractionation of the lipophilic

extract from Corylus avellana bark. The following protocol ensures high purity suitable for

structural validation.

Step-by-Step Methodology
Plant Material Preparation:

Air-dry Corylus avellana bark and pulverize to a fine powder (<0.5 mm).

Solvent Extraction:

Extract 1.0 kg of powder with n-Hexane (3 x 2 L) to remove lipids and waxes (defatting).

Extract the residue with n-Butanol or Chloroform/Methanol (2:1) to retrieve the triterpenoid

fraction.

Concentrate the combined extracts under reduced pressure (Rotavap at 40°C) to yield a

crude gum.

Saponification (Optional but Recommended):
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Reflux the crude extract with 10% KOH in ethanol for 2 hours to hydrolyze esters (fatty

acids).

Extract the unsaponifiable matter (triterpenes) with diethyl ether.

Chromatographic Separation:

Stationary Phase: Silica gel 60 (0.063-0.200 mm).

Mobile Phase: Gradient elution using Hexane:Ethyl Acetate (starting 95:5 → 80:20).

Fraction Monitoring: TLC (Silica gel 60 F254); Visualization with Anisaldehyde-Sulfuric

acid reagent (violet/blue spots).

Purification:

Collect fractions containing the target (Rf ~0.4 in Hex:EtOAc 8:2).

Perform preparative HPLC (C18 column) using Acetonitrile:Water (90:10) or recrystallize

from Methanol/Chloroform.

Visualization of Isolation Workflow
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Figure 1: Isolation workflow for (18α,19α)-3β-Hydroxyurs-20-en-16-one from Hazelnut bark.
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Biosynthetic Pathway
The biosynthesis of (18α,19α)-3β-hydroxyurs-20-en-16-one follows the general triterpenoid

pathway via the cyclization of 2,3-oxidosqualene. The key divergence occurs at the

baccharenyl cation or lupanyl cation stage, leading to the taraxastane skeleton via ring

expansion and methyl migration.

Proposed Pathway
Precursor: 2,3-Oxidosqualene.

Cyclization: Protonation triggers cyclization to the Dammarenyl cation.

Ring Expansion: Expansion of the D-ring leads to the Baccharenyl cation.

Skeleton Formation: Further cyclization forms the Lupanyl cation.

Rearrangement: Ring E expansion/migration yields the Taraxastanyl cation (18α,19α-ursane

skeleton).

Functionalization:

C3-OH: Retained from oxidosqualene.

C20-ene: Elimination of a proton from C21 or C30.

C16-Oxidation: Late-stage enzymatic oxidation (likely P450-mediated) introduces the

ketone at C16.

2,3-Oxidosqualene Dammarenyl Cation
OSC

Baccharenyl Cation Lupanyl Cation Taraxastanyl Cation
(18α,19α-Ursane)

Ring E Exp. Enzymatic Oxidation
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(18α,19α)-3β-Hydroxyurs-20-en-16-one

Click to download full resolution via product page

Figure 2: Proposed biosynthetic pathway from oxidosqualene to the target taraxastane

derivative.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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